Cas no 1036378-89-8 (N-(4-Bromobenzyl)-2,2-dimethoxyethanamine)

• Product Name: N-(4-Bromobenzyl)-2,2-dimethoxyethanamine
• CAS No: 1036378-89-8
• MF: C₁₁H₁₆BrNO₂
• MW: 274.154242515564
• MDL: MFCD12148381
• CID: 1056808
• PubChem ID: 59226241
• Update Time: 2025-06-23

N-(4-Bromobenzyl)-2,2-dimethoxyethanamine Chemical and Physical Properties

Names and Identifiers

• N-(4-Bromobenzyl)-2,2-dimethoxyethanamine
• N-(4-Bromobenzyl)-2,2-dimethoxyethylamine
• N-[(4-bromophenyl)methyl]-2,2-dimethoxyethanamine
• (4-bromobenzyl)-(2,2-dimethoxyethyl)-amine
• (4-bromo-benzyl)-(2,2-dimethoxy-ethyl)-amine
• [(4-BROMOPHENYL)METHYL](2,2-DIMETHOXYETHYL)AMINE
• AB65352
• AGN-PC-0CT6TK
• N-(4-BROMOBENZYL)-N-(2,2-DIMETHOXYETHYL)AMINE
• SureCN1411918
• AMine
• N-(4-broMobenzyl)-2,2-diMethoxyethaN
• IEMKXFLENZAFAZ-UHFFFAOYSA-N
• N-(4-bromobenzyl)-2,2-dimethoxyethan-1-amine
• SS-5161
• AKOS008988770
• SCHEMBL1411918
• CS-0325420
• 1036378-89-8
• SY016083
• AC2774
• DB-021550
• A896398
• MFCD12148381
• N-(4-broMobenzyl)-2,2-diMethoxyethaN/AMine

• MDL： MFCD12148381
• Inchi： 1S/C11H16BrNO2/c1-14-11(15-2)8-13-7-9-3-5-10(12)6-4-9/h3-6,11,13H,7-8H2,1-2H3
• InChI Key： IEMKXFLENZAFAZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CNCC(OC)OC

Computed Properties

• Exact Mass: 273.03600
• Monoisotopic Mass: 273.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 312.5±32.0 °C at 760 mmHg
• Flash Point: 142.8±25.1 °C
• PSA: 30.49000
• LogP: 2.54850
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-(4-Bromobenzyl)-2,2-dimethoxyethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(4-Bromobenzyl)-2,2-dimethoxyethanamine

Professional Introduction to N-(4-Bromobenzyl)-2,2-dimethoxyethanamine (CAS No. 1036378-89-8)

N-(4-Bromobenzyl)-2,2-dimethoxyethanamine, identified by the CAS number 1036378-89-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its versatile structural features and potential applications in the development of novel therapeutic agents. The presence of both a brominated aromatic ring and an amine functional group makes it a valuable intermediate for various synthetic pathways, particularly in medicinal chemistry.

The molecular structure of N-(4-Bromobenzyl)-2,2-dimethoxyethanamine consists of a benzyl moiety attached to a dimethoxyethyl chain, with the nitrogen atom of the amine group serving as a key site for further functionalization. This unique arrangement allows for diverse chemical modifications, making it a useful building block in the synthesis of more complex molecules. The bromine substituent on the aromatic ring enhances its reactivity, enabling palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures found in many pharmacologically active compounds.

In recent years, there has been growing interest in exploring the pharmacological potential of N-(4-Bromobenzyl)-2,2-dimethoxyethanamine. Research has indicated that this compound may serve as a precursor for the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have suggested its utility in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The dimethoxyethyl group can be modified to introduce specific pharmacophores that enhance binding affinity to target proteins, thereby improving drug efficacy.

The bromine atom in the 4-Bromobenzyl moiety also facilitates the introduction of other functional groups through metal-catalyzed reactions. This property has been exploited in the synthesis of peptidomimetics and other bioactive molecules where precise control over regioselectivity is essential. Additionally, the dimethoxyethyl chain can be hydrolyzed or oxidized to yield different functional derivatives, broadening the scope of possible applications.

One of the most compelling aspects of N-(4-Bromobenzyl)-2,2-dimethoxyethanamine is its role in fragment-based drug design. By leveraging its structural flexibility, researchers can generate libraries of compounds with varying biological activities. This approach has been successfully employed in high-throughput screening campaigns to identify lead compounds for further optimization. The ability to modify both the aromatic and aliphatic portions of the molecule allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability.

The compound's relevance extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly utilizing intermediates like N-(4-Bromobenzyl)-2,2-dimethoxyethanamine in their drug discovery pipelines due to their cost-effectiveness and synthetic accessibility. The streamlined synthetic routes to this intermediate make it an attractive choice for large-scale production. Furthermore, its compatibility with green chemistry principles—such as catalytic methods and solvent-free reactions—aligns with the industry's shift toward sustainable practices.

In conclusion, N-(4-Bromobenzyl)-2,2-dimethoxyethanamine (CAS No. 1036378-89-8) represents a promising candidate for further exploration in pharmaceutical chemistry. Its unique structural features and reactivity profile make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications and therapeutic potentials, this compound is poised to play a pivotal role in the development of next-generation therapeutics.